Cas no 17171-97-0 (Benzene, 1,4-dimethyl-2-(1-methylethenyl)-)
17171-97-0 structure
Product Name:Benzene, 1,4-dimethyl-2-(1-methylethenyl)-
CAS No:17171-97-0
MF:C11H14
MW:146.228863239288
CID:96273
PubChem ID:12995108
Update Time:2025-04-18
Benzene, 1,4-dimethyl-2-(1-methylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-dimethyl-2-(1-methylethenyl)-
- 1,4-dimethyl-2-prop-1-en-2-ylbenzene
- isopropenyl-p-xylene
- DTXSID10514567
- 17171-97-0
- AKOS013990537
- 2-isopropenyl-1,4-dimethyl-benzene
- 1,4-Dimethyl-2-(prop-1-en-2-yl)benzene
-
- Inchi: 1S/C11H14/c1-8(2)11-7-9(3)5-6-10(11)4/h5-7H,1H2,2-4H3
- InChI Key: XGJDRMYVMDQTGD-UHFFFAOYSA-N
- SMILES: C1(C(=C)C)C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 146.10962
- Monoisotopic Mass: 146.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,4-dimethyl-2-(1-methylethenyl)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
17171-97-0 (Benzene, 1,4-dimethyl-2-(1-methylethenyl)-) Related Products
- 7564-63-8(o-ethylstyrene)
- 9052-95-3(Dianion HP-20 Resin)
- 9017-27-0(POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE))
- 7399-49-7(2-Isopropenyltoluene)
- 26444-18-8(alpha,2-dimethylstyrene)
- 28106-30-1(Benzene, ethenylethyl-)
- 2919-19-9(1,1-Di(o-tolyl)ethylene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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